Cas no 889942-87-4 (3-cyanoindole-5-carboxylic acid)
3-Cyanoindole-5-carboxylic acid is a versatile heterocyclic compound featuring both cyano and carboxylic acid functional groups on an indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The cyano group offers reactivity for further derivatization, while the carboxylic acid enables conjugation or salt formation. Its indole core is significant in bioactive molecule design, often serving as a key pharmacophore. The compound’s high purity and stability ensure reliable performance in coupling reactions, cyclizations, and other transformations. It is commonly used in research settings for developing kinase inhibitors, receptor modulators, and other biologically active compounds.
889942-87-4 structure
Product Name:3-cyanoindole-5-carboxylic acid
CAS No:889942-87-4
MF:C10H6N2O2
MW:186.166841983795
MDL:MFCD07776627
CID:1027666
PubChem ID:34177068
Update Time:2025-05-27
3-cyanoindole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-1H-indole-5-carboxylic acid
- 3-Cyanoindole-5-carboxylic acid
- PubChem22553
- PB22057
- W9196
- ST24028499
- A843038
- 3-Cyano-1H-indole-5-carboxylic acid (ACI)
- Z1198174073
- SY035122
- CS-0051394
- J-512351
- SCHEMBL18984453
- DTXCID10603748
- 889942-87-4
- AS-34078
- MFCD07776627
- DTXSID10652998
- EN300-3480635
- DB-078271
- AKOS006284150
- 3-cyanoindole-5-carboxylic acid
-
- MDL： MFCD07776627
- Inchi： 1S/C10H6N2O2/c11-4-7-5-12-9-2-1-6(10(13)14)3-8(7)9/h1-3,5,12H,(H,13,14)
- InChI Key： LISOQAPDNRYDND-UHFFFAOYSA-N
- SMILES： N#CC1C2C(=CC=C(C(O)=O)C=2)NC=1
Computed Properties
- Exact Mass: 186.042927438g/mol
- Monoisotopic Mass: 186.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76.9
Experimental Properties
- Density: 1.49
- Melting Point: NA
- Boiling Point: 509.0±30.0 °C at 760 mmHg
- Flash Point: 261.6±24.6 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
3-cyanoindole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-cyanoindole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 092811-1g |
3-Cyano-1H-indole-5-carboxylic acid |
889942-87-4 | 95% | 1g |
￡451.00 | 2022-03-01 | |
| Fluorochem | 092811-5g |
3-Cyano-1H-indole-5-carboxylic acid |
889942-87-4 | 95% | 5g |
￡1373.00 | 2022-03-01 | |
| Fluorochem | 092811-10g |
3-Cyano-1H-indole-5-carboxylic acid |
889942-87-4 | 95% | 10g |
￡2183.00 | 2022-03-01 | |
| Chemenu | CM108943-1g |
3-cyanoindole-5-carboxylic acid |
889942-87-4 | 95% | 1g |
$333 | 2021-08-06 | |
| Chemenu | CM108943-250mg |
3-cyanoindole-5-carboxylic acid |
889942-87-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM108943-1g |
3-cyanoindole-5-carboxylic acid |
889942-87-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| abcr | AB453844-1 g |
3-Cyano-1H-indole-5-carboxylic acid |
889942-87-4 | 1g |
€383.00 | 2023-04-22 | ||
| Matrix Scientific | 068477-500mg |
3-Cyano-1H-indole-5-carboxylic acid, >95% |
889942-87-4 | >95% | 500mg |
$927.00 | 2023-09-09 | |
| Matrix Scientific | 068477-1g |
3-Cyano-1H-indole-5-carboxylic acid, >95% |
889942-87-4 | >95% | 1g |
$1697.00 | 2023-09-09 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB06621-10g |
3-cyanoindole-5-carboxylic acid |
889942-87-4 | 95% | 10g |
$2056 | 2023-09-07 |
3-cyanoindole-5-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
889942-87-4 (3-cyanoindole-5-carboxylic acid) Related Products
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